Cas no 55239-75-3 (Carbamic chloride, (4-chlorophenyl)methyl-)

• Product Name: Carbamic chloride, (4-chlorophenyl)methyl-
• CAS No: 55239-75-3
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• CID: 1595429
• PubChem ID: 11106451
• Update Time: 2025-04-21

Carbamic chloride, (4-chlorophenyl)methyl- Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, (4-chlorophenyl)methyl-
• N-(4-chlorophenyl)-N-methylcarbamic chloride
• 55239-75-3
• SCHEMBL8986913
• DB-159043

• Inchi： 1S/C8H7Cl2NO/c1-11(8(10)12)7-4-2-6(9)3-5-7/h2-5H,1H3
• InChI Key： UHKPUDQVFAOOIB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C(=O)Cl)C

Computed Properties

• Exact Mass: 202.99061
• Monoisotopic Mass: 202.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 29.1